Cas no 1333508-96-5 (4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine)
1333508-96-5 structure
Product Name:4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine
CAS No:1333508-96-5
MF:C6H8N4O2
MW:168.1533203125
MDL:MFCD26392797
CID:1104870
PubChem ID:58044279
Update Time:2025-04-20
4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine
- 2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
- 4,5,6,7-Tetrahydro-2-nitropyraZolo[1,5-a]pyraZine
- SCHEMBL17147092
- SY266057
- CS-0111637
- ZQZDHNUYKKUDEB-UHFFFAOYSA-N
- 2-nitro-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
- 1333508-96-5
- DB-314196
- SCHEMBL1392613
- MFCD26392797
-
- MDL: MFCD26392797
- Inchi: 1S/C6H8N4O2/c11-10(12)6-3-5-4-7-1-2-9(5)8-6/h3,7H,1-2,4H2
- InChI Key: ZQZDHNUYKKUDEB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C2CNCCN2N=1)=O
Computed Properties
- Exact Mass: 182.0805
- Monoisotopic Mass: 168.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
- XLogP3: -0.5
Experimental Properties
- PSA: 64.2
4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168952-1g |
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 97% | 1g |
$865 | 2024-08-02 | |
| eNovation Chemicals LLC | D780421-1g |
2-Nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 95% | 1g |
$1375 | 2024-07-20 | |
| Alichem | A099003115-1g |
2-Nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 95% | 1g |
820.12 USD | 2021-06-01 | |
| eNovation Chemicals LLC | D972560-1g |
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 97% | 1g |
$640 | 2022-10-25 | |
| eNovation Chemicals LLC | D972560-5g |
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 97% | 5g |
$1680 | 2022-10-25 | |
| eNovation Chemicals LLC | D972560-10g |
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 97% | 10g |
$2690 | 2022-10-25 | |
| eNovation Chemicals LLC | D972560-25g |
2-nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 97% | 25g |
$4700 | 2022-10-25 | |
| eNovation Chemicals LLC | D780421-1g |
2-Nitro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine |
1333508-96-5 | 95% | 1g |
$1375 | 2025-02-20 | |
| abcr | AB547331-100mg |
4,5,6,7-Tetrahydro-2-nitropyrazolo[1,5-a]pyrazine; . |
1333508-96-5 | 100mg |
€375.70 | 2025-04-21 | ||
| abcr | AB547331-250mg |
4,5,6,7-Tetrahydro-2-nitropyrazolo[1,5-a]pyrazine; . |
1333508-96-5 | 250mg |
€591.80 | 2025-04-21 |
4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
1333508-96-5 (4,5,6,7-tetrahydro-2-nitro-Pyrazolo[1,5-a]pyrazine) Related Products
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